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Compound of Interest

Compound Name: UNC7145

Cat. No.: B10860592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of UNC7145, a compound utilized in laboratory research. It includes detailed operational

procedures and disposal plans to ensure the safety of laboratory personnel and compliance

with standard safety protocols.

Immediate Safety and Handling
UNC7145 is an inactive derivative of UNC6934 and is used as a negative control in research

settings.[1][2] While its toxicological properties have not been fully investigated, it should be

handled as a potentially hazardous substance.[3] Adherence to the following safety protocols is

mandatory.

Hazard Identification and Personal Protective Equipment (PPE)

UNC7145 has been identified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] Therefore, appropriate PPE must be worn at

all times when handling this compound.
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Hazard Class GHS Pictogram
Required Personal
Protective Equipment
(PPE)

Skin Irritation (Category 2) d
Chemical-resistant gloves

(e.g., nitrile), lab coat.

Serious Eye Irritation

(Category 2A)
d

Appropriate safety glasses or

chemical splash goggles.

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

d
Handle in a chemical fume

hood to prevent inhalation.

Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of UNC7145 and to ensure a

safe laboratory environment.

Handling Procedures:

Engineering Controls: All work with UNC7145, particularly when handling the solid form or

preparing solutions, must be conducted in a well-ventilated chemical fume hood.[3]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2][3] Do not eat, drink, or

smoke in areas where the compound is handled. Wash hands thoroughly after handling.[2]

Solution Preparation: UNC7145 is supplied as a solid and is soluble in acetonitrile and

DMSO.[2] When preparing stock solutions, the solvent of choice should be purged with an

inert gas.[2]

Storage Requirements:

Temperature: Store in a tightly sealed container at -20°C for long-term stability.[2][3]

Incompatibilities: Avoid strong oxidizing agents.[3]

General: Store in a dry, well-ventilated area away from heat and direct light.[3]
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Disposal Plan
Dispose of UNC7145 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Waste Characterization:

Due to its irritant properties, UNC7145 waste should be considered hazardous.

Disposal Procedures:

Solid Waste:

Collect waste UNC7145 solid and any contaminated consumables (e.g., weigh boats,

pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect waste solutions of UNC7145 in a designated, sealed, and clearly labeled

hazardous waste container.

Do not dispose of UNC7145 solutions down the drain.[1]

Contaminated PPE:

Dispose of contaminated gloves, lab coats, and other PPE as hazardous waste.

Waste Pickup:

Arrange for pickup and disposal by your institution's environmental health and safety

(EHS) department or a licensed chemical waste disposal company.

Experimental Protocol: UNC7145 as a Negative
Control
UNC7145 serves as a negative control for UNC6934, an antagonist of the NSD2-PWWP1

interaction with H3K36me2 nucleosomes.[1][4] A typical experimental workflow involves
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comparing the cellular effects of UNC6934 to those of UNC7145 to ensure that the observed

effects are due to the specific inhibition of the NSD2-PWWP1 interaction.

Representative Experimental Workflow: Investigating NSD2 Localization

Cell Culture and Treatment

Analysis Expected Outcome

Culture U2OS cells

Treat with DMSO (Vehicle Control)Seed cells

Treat with UNC6934Seed cells

Treat with UNC7145 (Negative Control)

Seed cells

Immunofluorescence staining for NSD2 Confocal Microscopy Quantify NSD2 nucleolar localization UNC6934 alters NSD2 localization;
UNC7145 and DMSO do not.

Click to download full resolution via product page

Caption: A representative experimental workflow using UNC7145 as a negative control.

Signaling Pathway Context: UNC6934 Mechanism of Action

UNC7145 is designed to be inactive, while its counterpart, UNC6934, actively perturbs a

specific cellular pathway. Understanding this pathway provides the rationale for using

UNC7145 as a negative control. UNC6934 targets the PWWP1 domain of NSD2, a histone

methyltransferase. This prevents NSD2 from binding to histone H3 dimethylated at lysine 36

(H3K36me2), a mark associated with active gene transcription.[4][5][6] This disruption leads to

the altered subcellular localization of NSD2.[4][6]
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Caption: The mechanism of action of UNC6934 and the role of UNC7145 as a negative control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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